Cas no 55703-66-7 (4-acetyl-3,5-dimethoxybenzoic acid)
55703-66-7 structure
Product Name:4-acetyl-3,5-dimethoxybenzoic acid
CAS No:55703-66-7
MF:C11H12O5
MW:224.209983825684
CID:944360
PubChem ID:3016989
Update Time:2025-04-19
4-acetyl-3,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-3,5-dimethoxybenzoic acid
- 55703-66-7
- DTXSID10204239
- 4-acetyl-3,5-dimethoxy-benzoic acid
- NS00033371
- EINECS 259-769-8
-
- Inchi: 1S/C11H12O5/c1-6(12)10-8(15-2)4-7(11(13)14)5-9(10)16-3/h4-5H,1-3H3,(H,13,14)
- InChI Key: YDAUNLHADFMIBZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)O)C=C(C=1C(C)=O)OC
Computed Properties
- Exact Mass: 224.06846
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
4-acetyl-3,5-dimethoxybenzoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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